Cas no 898434-36-1 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
• CAS No: 898434-36-1
• MF: C₁₈H₁₄Cl₂N₂O₃S₂
• MW: 441.351359844208
• CID: 5483098
• Update Time: 2025-07-16

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-ethylsulfonylbenzamide
• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H14Cl2N2O3S2/c1-2-27(24,25)13-5-3-4-11(8-13)17(23)22-18-21-16(10-26-18)14-7-6-12(19)9-15(14)20/h3-10H,2H2,1H3,(H,21,22,23)
• InChI Key： MYDJSYQPJRRKKJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS No. 898434-36-1)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 898434-36-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including thiazole, chlorophenyl, and ethanesulfonylbenzamide moieties, makes this molecule a candidate for various therapeutic applications.

The compound's structure is characterized by a central thiazole ring, which is a heterocyclic scaffold known for its wide range of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the incorporation of a 2,4-dichlorophenyl group into the molecule enhances its binding affinity to biological targets, making it an attractive candidate for further pharmacological exploration.

The ethanesulfonylbenzamide moiety in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide introduces additional pharmacophoric features that can modulate the compound's biological activity. Sulfonyl groups are well-known for their role in enhancing the potency and selectivity of drug candidates. This structural feature suggests that the compound may exhibit inhibitory effects on enzymes or receptors involved in various disease pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents with dual or multiple mechanisms of action. The unique combination of functional groups in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide positions it as a potential lead compound for such multi-targeted drugs. This approach has shown great promise in addressing complex diseases by simultaneously modulating multiple pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and verifying its purity.

Evaluation of the biological activity of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide has been conducted using various in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines and anti-inflammatory effects. These findings warrant further investigation into its potential therapeutic applications.

The development of novel drug candidates is a complex process that involves extensive screening and optimization to identify molecules with optimal pharmacokinetic properties. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been increasingly utilized to predict the binding affinity and interactions of small molecules with biological targets. These tools can aid in rationalizing the biological activity observed experimentally and guide the design of next-generation derivatives.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have been derived from natural products or their analogs. The thiazole scaffold found in N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide is one such example that has shown significant promise in medicinal chemistry. By leveraging natural product-inspired structures, researchers can gain insights into new chemical space and identify novel therapeutic targets.

The future prospects for N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide are promising given its unique structural features and preliminary biological activity. Further studies are needed to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.